Ethyl 2-acetamido-2-(4-hydroxyphenyl)acetate

• IUPAC Name: ethyl 2-acetamido-2-(4-hydroxyphenyl)acetate
• InChI: InChI=1S/C12H15NO4/c1-3-17-12(16)11(13-8(2)14)9-4-6-10(15)7-5-9/h4-7,11,15H,3H2,1-2H3,(H,13,14)
• InChI Key: SXTAOIFRRTYQDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=C(C=C1)O)NC(=O)C
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

Ethyl 2-acetamido-2-(4-hydroxyphenyl)acetate, or EAHPA, is an organic compound of interest to scientists due to its unique properties and potential applications. This compound is a derivative of acetamide, and is composed of a hydroxyl group and two amide groups that are linked together by a phenyl ring. EAHPA has been studied for its ability to act as a catalyst in various reactions, and for its potential use in drug delivery or as a pharmaceutical agent.

Scientific Research Applications

EAHPA has been studied for its potential applications in a variety of scientific research fields. It has been used as a catalyst in the synthesis of organic compounds, and has been studied for its ability to act as an inhibitor of enzymes. It has also been studied as a potential drug delivery agent, as it can be used to transport drugs across cell membranes. Additionally, it has been studied for its potential use in targeted drug delivery, as it can be used to target specific cells or tissues.

Mechanism of Action

EAHPA is believed to act as a catalyst in organic reactions by forming a complex with the substrate. This complex then undergoes a series of reactions, resulting in the formation of the desired product. The exact mechanism of action is still being studied, but it is believed that the hydroxyl group of EAHPA is responsible for its catalytic activity.
Biochemical and Physiological Effects
EAHPA has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, including serine proteases and lipases. Additionally, it has been shown to have anti-inflammatory and analgesic effects, and to reduce the production of pro-inflammatory cytokines. Additionally, it has been shown to have antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

EAHPA has several advantages when used in lab experiments. It is relatively easy to synthesize, and its catalytic activity allows for the efficient synthesis of organic compounds. Additionally, its ability to act as an inhibitor of enzymes makes it useful for studying the effects of enzyme inhibition. However, EAHPA has some limitations when used in lab experiments. It is not very soluble in aqueous solutions, and its catalytic activity is relatively low, making it less efficient than other catalysts. Additionally, its ability to act as an inhibitor of enzymes can make it difficult to study the effects of enzyme inhibition in some cases.

Future Directions

There are several potential future directions for the study of EAHPA. One potential direction is the study of its potential use in drug delivery. Additionally, it could be studied for its potential use as a pharmaceutical agent, as it has been shown to have anti-inflammatory and analgesic effects. Additionally, its ability to act as an inhibitor of enzymes could be further investigated, as it could be potentially used to study the effects of enzyme inhibition in a variety of contexts. Finally, its ability to act as an antioxidant and anti-cancer agent could be further investigated, as it may have potential applications in the treatment of cancer.